Cas no 70470-98-3 (2-Piperidinone, 3-amino-3-(difluoromethyl)-)

• Product Name: 2-Piperidinone, 3-amino-3-(difluoromethyl)-
• CAS No: 70470-98-3
• MF: C₆H₁₀F₂N₂O
• MW: 164.153208255768
• CID: 547192
• PubChem ID: 574631
• Update Time: 2025-04-19

2-Piperidinone, 3-amino-3-(difluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone, 3-amino-3-(difluoromethyl)-
• 3-amino-3-(difluoromethyl)piperidin-2-one
• DTXSID70341639
• 3-Amino-3-(difluoromethyl)-2-piperidinone #
• CS-0139020
• (+/-)-3-amino-3-difluoromethyl-2-piperidone
• 3-amino-3-difluoromethyl-2-piperidone
• 70470-98-3
• SCHEMBL7088940

• Inchi： 1S/C6H10F2N2O/c7-4(8)6(9)2-1-3-10-5(6)11/h4H,1-3,9H2,(H,10,11)
• InChI Key： KATOCNXVWLJLIU-UHFFFAOYSA-N
• SMILES： FC(C1(C(NCCC1)=O)N)F

Computed Properties

• Exact Mass: 164.0762
• Monoisotopic Mass: 164.07611927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12